5-(4-Methylsulfonylbenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione

• Molecular Formula: C14H16O6S
• Molecular Weight: 312.34 g/mol
• IUPAC Name: 2,2-dimethyl-5-[(4-methylsulfonylphenyl)methyl]-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C14H16O6S/c1-14(2)19-12(15)11(13(16)20-14)8-9-4-6-10(7-5-9)21(3,17)18/h4-7,11H,8H2,1-3H3
• InChI Key: BPJVHCKZBNMVAT-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(C(=O)O1)CC2=CC=C(C=C2)S(=O)(=O)C)C

Description

5-(4-Methylsulfonylbenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C14H16O6S and its molecular weight is 312.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Proline (0.126 g, 1.086 mmol) was added to a solution of 4-(methylsulfonyl)benzaldehyde (1.00 g, 5.43 mmol) and Meldrum's acid (1.38 g, 5.43 mmol) in EtOH (10 mL). The mixture was stirred at room temperature for 1 hour and then diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate (1.38 g, 5.43 mmol) was added. Stirring was continued for 3 hours and then EtOH was removed under reduced pressure. The residue was diluted with i-PrOH and filtered to provide the title compound as a white solid.

Synthesis routes and methods II

Procedure details

The title compound was prepared using 4-(methylsulfonyl)benzaldehyde in place of 4-chlorobenzaldehyde using the procedure described for the preparation of 5-(4-chlorobenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (Intermediate 3: step a).

Synthesis routes and methods III

Procedure details

The title compound was prepared using 4-(methylsulfonyl)benzaldehyde in place of benzo[b]thiophene-2-carbaldehyde using the procedure described for the preparation of 5-(benzo[b]thiophen-2-ylmethyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (Intermediate 39: step a).